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Compound of Interest

Compound Name: Yimitasvir

Cat. No.: B10857898 Get Quote

Application Notes and Protocols for Yimitasvir
For Researchers, Scientists, and Drug Development Professionals

Abstract
Yimitasvir is a potent inhibitor of the hepatitis C virus (HCV) nonstructural protein 5A (NS5A).

[1][2] These application notes provide detailed protocols for the preparation of Yimitasvir stock

solutions for use in in vitro and cell-based assays. Adherence to these guidelines will ensure

solution stability and concentration accuracy, which are critical for reproducible experimental

results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Yimitasvir and its diphosphate salt

is provided in the table below. This information is essential for accurate preparation of stock

solutions and for understanding the behavior of the compound in experimental settings.
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Property Yimitasvir
Yimitasvir
Diphosphate

Reference

Molecular Formula C49H58N8O6 C49H64N8O14P2 [1][3][4][5]

Molecular Weight 855.0 g/mol 1051.03 g/mol [3]

CAS Number 1959593-23-7 1959593-63-5 [3]

Appearance Solid
White to off-white

solid

Solubility in DMSO Not specified
100 mg/mL (95.14

mM)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Yimitasvir
Diphosphate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Yimitasvir diphosphate in

dimethyl sulfoxide (DMSO). It is recommended to use freshly opened, anhydrous DMSO to

minimize hygroscopic effects which can impact solubility.

Materials:

Yimitasvir diphosphate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips
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Procedure:

Weighing the Compound: Carefully weigh out the desired amount of Yimitasvir diphosphate

powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 1.051 mg of Yimitasvir diphosphate (Molecular Weight: 1051.03

g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Yimitasvir diphosphate powder. For a 10 mM solution, if you weighed 1.051 mg, add 100 µL

of DMSO.

Mixing: Vortex the solution vigorously until the compound is completely dissolved. If

precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid

dissolution.

Sterilization (Optional): If required for your specific application (e.g., cell culture

experiments), the stock solution can be sterilized by passing it through a 0.22 µm syringe

filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots under the

following conditions:

-80°C for up to 6 months

-20°C for up to 1 month

Note: Always seal storage containers tightly and protect them from moisture.

Protocol 2: Preparation of Working Solutions
For in vivo or cell-based experiments, the concentrated stock solution will need to be diluted to

a final working concentration. The following are examples of how to prepare working solutions.

Example Dilution for Cell-Based Assays:

To prepare a 10 µM working solution from a 10 mM stock solution, perform a 1:1000 dilution.

For example, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. Mix
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thoroughly by gentle pipetting before adding to the cells.

Example Formulation for In Vivo Studies:

For a 2.5 mg/mL working solution, a specific formulation may be required to ensure solubility

and bioavailability. One such formulation is:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

To prepare 1 mL of this working solution, you would start with a more concentrated DMSO

stock (e.g., 25 mg/mL). Then, add 100 µL of the 25 mg/mL DMSO stock to 400 µL of PEG300

and mix. Add 50 µL of Tween-80 and mix again. Finally, add 450 µL of saline to reach a final

volume of 1 mL. It is recommended to prepare such working solutions fresh on the day of use.
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Preparation of Yimitasvir Stock Solution

1. Weigh Yimitasvir
diphosphate powder

2. Add anhydrous DMSO

3. Vortex and/or sonicate
to dissolve

4. Aliquot into
single-use vials

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a Yimitasvir stock solution.
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General Experimental Workflow using Yimitasvir Stock Solution

Prepare Yimitasvir
stock solution (e.g., 10 mM in DMSO)

Prepare working solution
(e.g., dilute stock in cell culture medium)

Treat cells with
Yimitasvir working solution

Incubate for
defined period

Perform downstream assay
(e.g., cytotoxicity, viral replication)

Analyze results

Click to download full resolution via product page

Caption: General workflow for a cell-based assay using Yimitasvir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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